
An In-depth Technical Guide to
Isonitrosoacetone: Structure, Properties,

Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B3021085 Get Quote

Executive Summary
Isonitrosoacetone, also known by its IUPAC name (1E)-1-hydroxyiminopropan-2-one, is a

versatile organic compound that holds significant interest across multiple scientific disciplines.

[1][2] As an oxime derivative of acetone, its unique chemical structure, characterized by the

presence of both a keto and an oxime functional group, imparts a rich reaction chemistry. This

guide provides a comprehensive technical overview of isonitrosoacetone, designed for

researchers, chemists, and professionals in drug development. We will delve into its

fundamental chemical structure and tautomeric nature, detail its physicochemical and

spectroscopic properties, present a validated synthesis protocol, and explore its critical

applications as a coordination ligand and a potential therapeutic agent. The insights herein are

grounded in established literature and aim to provide both foundational knowledge and

practical guidance for laboratory applications.

Chemical Identity and Molecular Structure
Isonitrosoacetone is a simple yet functionally rich molecule. A thorough understanding of its

structure is paramount to appreciating its chemical behavior and potential applications.

1.1. Nomenclature and Identifiers

IUPAC Name: (1E)-1-hydroxyiminopropan-2-one[1][2]
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Common Synonyms: 2-Oxopropanal 1-oxime, Pyruvaldoxime, MINA[1][3][4]

CAS Number: 306-44-5[1]

Molecular Formula: C₃H₅NO₂[1]

Molecular Weight: 87.08 g/mol [1][2]

1.2. Structural Representation

The primary structure of isonitrosoacetone features a three-carbon backbone. One terminal

carbon is part of a methyl group, the central carbon is a carbonyl (keto) group, and the other

terminal carbon is part of an oxime functional group.

Caption: Chemical structure of isonitrosoacetone.

1.3. Tautomerism: The Keto-Oxime and Nitroso-Enol Forms

A key feature of isonitrosoacetone's chemistry is its existence in tautomeric equilibrium

between the more stable keto-oxime form and the nitroso-enol form. This equilibrium is

fundamental to its reactivity, particularly in nitrosation synthesis reactions where the enol form

is the reactive species.
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1. Prepare Suspension
(Acetone + CaCO3)

2. Cool to 17-20°C

3. Add Nitrosyl Chloride (NOCl)
(Dropwise, 4 hours)

4. Stir for 1 hour

5. Filter Mixture
(Remove Salts)

6. Ether Wash

7. Purify
(Distillation or Recrystallization)

Final Product:
Isonitrosoacetone

Click to download full resolution via product page

Caption: Workflow for the synthesis of isonitrosoacetone.
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Key Applications and Reaction Chemistry
Isonitrosoacetone's bifunctional nature makes it a valuable molecule in coordination

chemistry, medicinal research, and organic synthesis.

4.1. Coordination Chemistry: A Versatile Chelating Agent

Isonitrosoacetone is an excellent chelating agent, capable of forming stable complexes with a

variety of transition metal ions, including nickel (Ni), palladium (Pd), and copper (Cu). [2][5]It

typically acts as a bidentate ligand, coordinating through the oxime nitrogen and the carbonyl

oxygen. [6]This chelating ability is harnessed in analytical chemistry for the separation and

quantification of metal ions. [2]

Caption: Bidentate coordination of isonitrosoacetone with a metal ion (M).

4.2. Drug Development: Acetylcholinesterase (AChE) Reactivation

Organophosphate nerve agents and pesticides cause toxicity by irreversibly inhibiting

acetylcholinesterase (AChE), a critical enzyme in the nervous system. [2]Isonitrosoacetone
has been investigated as a potential reactivator of inhibited AChE. The oxime group can

nucleophilically attack the phosphorus atom of the organophosphate bound to the enzyme's

active site, forming a complex that removes the inhibitor and restores enzyme function. [2]

[6]This makes it a compound of interest for developing antidotes to organophosphate

poisoning. [2] 4.3. Organic Synthesis

The reactive functional groups in isonitrosoacetone make it a useful building block for

synthesizing more complex molecules, particularly various heterocyclic compounds that are

scaffolds for many pharmaceutical agents. [2]

Safety and Handling
Proper handling of isonitrosoacetone is crucial to ensure laboratory safety.

5.1. Hazard Identification

Isonitrosoacetone is classified as an irritant. The primary hazards are summarized below

based on GHS classifications. [1][2]
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Hazard Code Description Class

H315 Causes skin irritation Skin Irritant 2

H319 Causes serious eye irritation Eye Irritant 2

| H335 | May cause respiratory irritation | STOT SE 3 |

5.2. Handling and Storage Protocols

Engineering Controls: Always handle isonitrosoacetone in a certified chemical fume hood

to avoid inhalation of dust or vapors. [7]* Personal Protective Equipment (PPE): Wear

standard laboratory attire, including a lab coat, chemical-resistant gloves (e.g., nitrile), and

safety goggles or a face shield. [7][8]* Handling: Avoid generating dust. Wash hands

thoroughly after handling. [7]* Storage: Store in a tightly closed container in a cool, dry, and

well-ventilated area (refrigerated storage at 2-8°C is recommended for long-term stability).

[7][9]Keep away from heat, sparks, and open flames. [7]

Conclusion
Isonitrosoacetone is a compound of significant scientific value, bridging foundational organic

chemistry with advanced applications in materials science and medicine. Its straightforward

synthesis, combined with its rich coordination chemistry and biological activity, ensures its

continued relevance in research and development. This guide has provided a technical

framework for understanding and utilizing isonitrosoacetone, emphasizing the causal

relationships between its structure, properties, and applications. Adherence to the outlined

protocols and safety measures will enable researchers to explore its full potential effectively

and safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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